4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H14N4O3S/c1-2-11-17-18-15(23-11)16-14(22)9-3-5-10(6-4-9)19-12(20)7-8-13(19)21/h3-6H,2,7-8H2,1H3,(H,16,18,22)
• InChI Key: MANXKRBYRNVYKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide, also known as TDPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. TDPB is a small molecule that has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

The exact mechanism of action of 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is not well understood, but it is believed to work by binding to specific proteins and altering their activity. 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to bind to a variety of proteins, including enzymes, receptors, and transporters.
Biochemical and Physiological Effects:
4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, and to modulate the activity of certain receptors, such as G protein-coupled receptors. 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has also been shown to affect cellular signaling pathways and to have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the main advantages of 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is its small size, which allows it to penetrate cell membranes and interact with intracellular proteins. 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide is also relatively stable and easy to synthesize, making it a useful tool for scientific research. However, 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has some limitations, such as its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide. One area of interest is the development of new 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide derivatives with improved properties, such as increased solubility or reduced toxicity. Another area of interest is the use of 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide in the development of new drugs for various diseases, such as cancer or inflammatory disorders. Finally, 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide could be used to investigate the role of specific proteins in various biological processes, leading to a better understanding of disease mechanisms and potential therapeutic targets.

Synthesis Methods

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide involves the reaction of 5-ethyl-1,3,4-thiadiazol-2-amine with 4-(2,5-dioxopyrrolidin-1-yl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide.

Scientific Research Applications

4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have a variety of potential applications in scientific research. One of the main areas of interest is its use as a chemical probe to study the interactions between proteins and small molecules. 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzamide has been used to identify new binding sites on proteins and to investigate the mechanisms of protein-ligand interactions.